Cas no 1505614-03-8 (4-ethoxybutane-1-thiol)

• Product Name: 4-ethoxybutane-1-thiol
• CAS No: 1505614-03-8
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 6366917
• PubChem ID: 20533785
• Update Time: 2025-09-26

4-ethoxybutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybutane-1-thiol
• 1-Butanethiol, 4-ethoxy-
• SCHEMBL5313357
• 1505614-03-8
• EN300-7281437
• AKOS018573776

• Inchi： 1S/C6H14OS/c1-2-7-5-3-4-6-8/h8H,2-6H2,1H3
• InChI Key： SFDUJXRGJSADCD-UHFFFAOYSA-N
• SMILES： C(S)CCCOCC

Computed Properties

• Exact Mass: 134.07653624g/mol
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3(Predicted)
• Boiling Point: 175.6±23.0 °C(Predicted)
• pka: 10.38±0.10(Predicted)

Additional information on 4-ethoxybutane-1-thiol

Recent Advances in the Study of 1505614-03-8 and 4-Ethoxybutane-1-thiol in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1505614-03-8 and the product 4-ethoxybutane-1-thiol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug development, particularly in the synthesis of novel therapeutic agents and as intermediates in organic synthesis. This research brief aims to summarize the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.

Recent studies have highlighted the unique chemical structure of 1505614-03-8, which features a heterocyclic core that is amenable to various functionalizations. This versatility makes it a valuable scaffold for the development of new pharmaceuticals. Meanwhile, 4-ethoxybutane-1-thiol, a sulfur-containing compound, has been investigated for its role in modulating biological pathways, particularly those involving redox reactions and enzyme inhibition. Its potential as a building block for more complex molecules is also under exploration.

One of the key findings from recent research is the application of 1505614-03-8 in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to modulate their activity with high specificity is a major focus of current drug development efforts. Preliminary data suggest that derivatives of 1505614-03-8 exhibit promising inhibitory activity against several kinase targets, with potential implications for the treatment of various malignancies.

In parallel, 4-ethoxybutane-1-thiol has been studied for its potential use in the development of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, often improving bioavailability or reducing side effects. The thiol group in 4-ethoxybutane-1-thiol provides a reactive site that can be exploited for conjugation with other molecules, enabling the design of prodrugs with tailored release profiles. Recent in vitro studies have demonstrated the feasibility of this approach, paving the way for further preclinical evaluation.

Another area of interest is the use of these compounds in chemical biology tools. For instance, 1505614-03-8 has been incorporated into probes for studying protein-protein interactions, leveraging its ability to form stable complexes with specific protein domains. Similarly, 4-ethoxybutane-1-thiol has been employed in the development of fluorescent tags and other diagnostic reagents, owing to its compatibility with various labeling techniques.

Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as solubility, stability, and toxicity need to be addressed through further structural modifications and comprehensive safety assessments. Ongoing research is focused on overcoming these hurdles, with the goal of advancing these compounds into the next stages of drug development.

In conclusion, the compounds 1505614-03-8 and 4-ethoxybutane-1-thiol represent exciting avenues for research in chemical biology and pharmaceutical sciences. Their unique properties and versatile applications underscore their potential to contribute to the development of new therapeutic agents and research tools. Continued investigation into their mechanisms of action and optimization of their chemical profiles will be essential for realizing their full potential in the field.